Cas no 1846-98-6 (2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo-)

• Product Name: 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo-
• CAS No: 1846-98-6
• MF: C₁₇H₁₃NO₃
• MW: 279.290024518967
• CID: 1379024
• PubChem ID: 724189
• Update Time: 2025-06-07

2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo-
• SR-01000410404
• N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide
• AKOS000533499
• 2-oxo-N-(o-tolyl)-2h-chromene-3-carboxamide
• Z27793405
• 1846-98-6
• AB00079988-01
• Oprea1_433778
• CHEMBL3261198
• SR-01000410404-1
• EN300-18112293
• N-(2-methylphenyl)-2-oxochromene-3-carboxamide
• STK709460
• Oprea1_095541
• BDBM50016105

• Inchi： 1S/C17H13NO3/c1-11-6-2-4-8-14(11)18-16(19)13-10-12-7-3-5-9-15(12)21-17(13)20/h2-10H,1H3,(H,18,19)
• InChI Key： DJKXRXIFWJQHTK-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2C=CC=CC=2C)=O)=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 279.08959
• Monoisotopic Mass: 279.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo-

Introduction to 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo- (CAS No. 1846-98-6)

2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo- (CAS No. 1846-98-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide, belongs to the class of chromones, which are characterized by their unique structural features and diverse biological activities. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological properties, and potential applications in drug development.

The chemical structure of 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo- is characterized by a chromone core with a carboxamide functional group attached at the C3 position. The chromone moiety is a fused ring system consisting of a benzene ring and a pyran ring, with a ketone group at the C2 position. The presence of the carboxamide group and the 2-methylphenyl substituent imparts unique chemical and biological properties to this compound.

The synthesis of 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo- can be achieved through various routes. One common method involves the condensation of 3-formylchromone with aniline derivatives, followed by cyclization and oxidation steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes, such as microwave-assisted synthesis and catalyst-mediated reactions. These improvements have not only enhanced the yield and purity of the final product but also reduced the overall environmental impact of the synthesis process.

In terms of biological activity, 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo- has shown promising results in various pharmacological studies. Research has demonstrated its potential as an anti-inflammatory agent, with studies indicating that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, this compound has exhibited antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.

Furthermore, 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo- has been investigated for its potential in cancer therapy. Preclinical studies have shown that it can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that this compound may have therapeutic potential in the treatment of various types of cancer.

Beyond its direct biological activities, 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo- has also been explored as a lead compound for drug development. Its structural flexibility allows for the introduction of various functional groups to optimize its pharmacological properties. For instance, modifications at the carboxamide group or the 2-methylphenyl substituent can enhance its solubility, stability, and bioavailability. These structural modifications can also improve its selectivity towards specific targets, thereby reducing off-target effects and increasing therapeutic efficacy.

In conclusion, 2H-1-Benzopyran-3-carboxamide, N-(2-methylphenyl)-2-oxo- (CAS No. 1846-98-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.